2-Anilino-4-hydroxypyrimidine

• CAS RN: 158661-55-3
• Molecular Formula: C10H9N3O
• Molecular Weight: 187.2g/mol
• IUPAC Name: 2-anilino-1H-pyrimidin-6-one
• InChI: InChI=1S/C10H9N3O/c14-9-6-7-11-10(13-9)12-8-4-2-1-3-5-8/h1-7H,(H2,11,12,13,14)
• InChI Key: LUXZSFUVMDGVNE-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)NC2=NC=CC(=O)N2

Description

2-Anilino-4-hydroxypyrimidine is a useful research compound. Its molecular formula is C10H9N3O and its molecular weight is 187.2g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-methoxy-N-phenylpyrimidin-2-amine (0.632 g, 3.14 mmol) in acetic acid (20 mL) was added HBr (2.132 ml, 18.84 mmol; 48 wt % in H2O). The reaction mixture was heated at a temperature ranging from about 90° C. to about 95° C. for 3 hours. The reaction mixture was cooled to room temperature and diluted with H2O. The pH of the reaction mixture was adjusted to about 5 to about 6 with 6M aqueous NaOH which resulted in the formation of a solid precipitate. The solid was filtered, washed with H2O, collected and dried under vacuum to yield the desired product (0.553 g, 94%) as a white solid. 1H-NMR (400 MHz, DMSO-d6) δ 10.74 (br s, 1H), 8.81 (br s, 1H), 7.76 (s, 1H), 7.60 (d, 2H), 7.31 (t, 2H), 7.02 (t, 1H), 5.81 (s, 1H). LRMS (ESI pos) m/e 188 (M+1).